Cas no 2227695-12-5 (rac-(1R,3S)-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227695-12-5
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 5784944
• PubChem ID: 165656286
• Update Time: 2025-06-07

rac-(1R,3S)-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1996857
• 2227695-12-5
• rac-(1R,3S)-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C10H16ClN3/c1-4-14-5-13-9(11)7(14)6-8(12)10(6,2)3/h5-6,8H,4,12H2,1-3H3/t6-,8-/m1/s1
• InChI Key： CMRNXYZWHSGQQQ-HTRCEHHLSA-N
• SMILES： ClC1=C([C@@H]2[C@H](C2(C)C)N)N(C=N1)CC

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,3S)-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine

rac-(1R,3S)-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227695-12-5): A Comprehensive Overview

rac-(1R,3S)-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227695-12-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropanamines and is characterized by its cyclopropane ring and substituted imidazole moiety. The racemic nature of the compound, denoted by the prefix rac-, indicates the presence of both enantiomers, which can have distinct biological activities.

The 4-chloro substitution on the imidazole ring and the 1-ethyl group contribute to the compound's stability and reactivity, making it a valuable candidate for various chemical and biological studies. The 2,2-dimethylcyclopropan-1-amine portion of the molecule adds to its structural complexity and influences its pharmacological properties. Recent research has focused on understanding the mechanisms by which this compound interacts with biological systems and its potential as a lead compound for drug development.

In the context of medicinal chemistry, rac-(1R,3S)-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine has shown promise in several areas. One notable application is in the treatment of neurological disorders. Studies have demonstrated that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. By targeting these pathways, rac-(1R,3S)-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine may offer new therapeutic options for conditions such as depression, anxiety, and Parkinson's disease.

Another area of interest is the compound's potential as an antiviral agent. Research has shown that rac-(1R,3S)-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine can inhibit the replication of certain viruses by interfering with key viral enzymes or host cell processes. This property makes it a candidate for further investigation in the development of antiviral drugs, particularly in light of emerging viral threats such as SARS-CoV-2.

The structural features of rac-(1R,3S)-3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine also contribute to its potential as a scaffold for drug design. The cyclopropane ring provides a rigid structure that can enhance binding affinity to target proteins, while the substituted imidazole moiety offers opportunities for functional group modifications to optimize pharmacological properties. This flexibility in chemical modification allows researchers to explore a wide range of derivatives with improved potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,3S)-3-(4-chloro-1-ethyl-1H-imidazol-5-y l)-2,2-dimethylcyclopropan - 1 - amine in various therapeutic contexts. Preliminary results have been promising, with the compound demonstrating favorable pharmacokinetic profiles and minimal side effects. However, further research is needed to fully understand its mechanisms of action and potential long-term effects.

In addition to its therapeutic applications, rac-(1R , 3 S ) - 3 - ( 4 - chloro - 1 - ethyl - 1 H - imidazol - 5 - yl ) - 2 , 2 - dimeth ylcyc lopropan - 1 - amine has also been studied for its use in diagnostic imaging. The compound's ability to cross the blood-brain barrier and bind selectively to specific receptors makes it a potential candidate for developing imaging agents that can provide detailed insights into brain function and disease progression.

Overall, rac-(1R , 3 S ) - 3 - ( 4 - chloro - 1 - ethyl - 1 H - imidazol - 5 - yl ) - 2 , 2 - dimeth ylcyc lopropan - 1 - amine (CAS No . 2227695 - 000000000000000000000000000) represents a multifaceted molecule with a wide range of potential applications in medicinal chemistry . Its unique structural characteristics , combined with its promising biological activities , make it an exciting area of ongoing research . As more data becomes available from clinical trials and preclinical studies , it is likely that this compound will continue to attract significant attention from both academic researchers and pharmaceutical companies .